Cas no 1804878-36-1 (Ethyl 3-chloromethyl-2-cyano-4-fluorobenzoate)

• Product Name: Ethyl 3-chloromethyl-2-cyano-4-fluorobenzoate
• CAS No: 1804878-36-1
• MF: C₁₁H₉ClFNO₂
• MW: 241.646065473557
• CID: 4947499
• Update Time: 2025-05-22

Ethyl 3-chloromethyl-2-cyano-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-2-cyano-4-fluorobenzoate

• Inchi： 1S/C11H9ClFNO2/c1-2-16-11(15)7-3-4-10(13)8(5-12)9(7)6-14/h3-4H,2,5H2,1H3
• InChI Key： KGNLAQWJRDIQQQ-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(C(=O)OCC)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloromethyl-2-cyano-4-fluorobenzoate

Comprehensive Guide to Ethyl 3-chloromethyl-2-cyano-4-fluorobenzoate (CAS No. 1804878-36-1)

Ethyl 3-chloromethyl-2-cyano-4-fluorobenzoate (CAS No. 1804878-36-1) is a specialized fluorinated benzoate ester with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of cyano-substituted benzoates, which are widely studied for their unique chemical properties and reactivity. The presence of chloromethyl, cyano, and fluoro functional groups makes it a versatile intermediate in organic synthesis.

One of the most searched questions about Ethyl 3-chloromethyl-2-cyano-4-fluorobenzoate is its role in drug discovery. Researchers are increasingly interested in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The cyano group in this molecule offers a reactive site for further modifications, making it valuable for designing small-molecule inhibitors and biologically active compounds.

The CAS No. 1804878-36-1 is frequently referenced in patents related to anticancer agents and antiviral drugs. Recent studies highlight its potential as a building block for kinase inhibitors, a hot topic in precision medicine. The fluoro substituent enhances the compound's ability to interact with biological targets, while the ethyl ester group improves solubility, a critical factor in formulation development.

Another trending application of Ethyl 3-chloromethyl-2-cyano-4-fluorobenzoate is in agrochemical research. The chloromethyl moiety allows for easy derivatization, enabling the synthesis of novel pesticides and herbicides. With the growing demand for sustainable agriculture, this compound is gaining attention for its potential to develop eco-friendly crop protection agents.

From a synthetic chemistry perspective, CAS No. 1804878-36-1 is often discussed in forums about multistep organic synthesis. Its cyano and fluoro groups make it a valuable precursor for heterocyclic compounds, which are essential in materials science and medicinal chemistry. Researchers also explore its use in click chemistry and catalysis, aligning with the current focus on green chemistry.

The market for fluorinated intermediates like Ethyl 3-chloromethyl-2-cyano-4-fluorobenzoate is expanding, driven by advancements in pharmaceutical R&D and agrochemical innovation. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, reflecting its commercial relevance.

Safety and handling of Ethyl 3-chloromethyl-2-cyano-4-fluorobenzoate are also common search queries. While it is not classified as a hazardous substance, proper laboratory practices should be followed, including the use of personal protective equipment (PPE) and adequate ventilation. Its stability under various conditions makes it suitable for long-term storage, a practical advantage for researchers.

In summary, Ethyl 3-chloromethyl-2-cyano-4-fluorobenzoate (CAS No. 1804878-36-1) is a multifaceted compound with broad applications in drug development, agrochemicals, and material science. Its unique structural features and reactivity continue to make it a subject of interest in both academic and industrial research, aligning with current trends in sustainable chemistry and innovative therapeutics.